Cas no 1261607-47-9 (2'-Chloromethyl-2,3,4,5,6-pentafluoro-5'-(trifluoromethyl)biphenyl)

• Product Name: 2'-Chloromethyl-2,3,4,5,6-pentafluoro-5'-(trifluoromethyl)biphenyl
• CAS No: 1261607-47-9
• MF: C₁₄H₅ClF₈
• MW: 360.629730939865
• CID: 4998320
• Update Time: 2025-07-27

2'-Chloromethyl-2,3,4,5,6-pentafluoro-5'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Chloromethyl-2,3,4,5,6-pentafluoro-5'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H5ClF8/c15-4-5-1-2-6(14(21,22)23)3-7(5)8-9(16)11(18)13(20)12(19)10(8)17/h1-3H,4H2
• InChI Key： MIXYBGIYYJDKQL-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C(F)(F)F)=CC=1C1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 387
• XLogP3: 5.3
• Topological Polar Surface Area: 0

Additional information on 2'-Chloromethyl-2,3,4,5,6-pentafluoro-5'-(trifluoromethyl)biphenyl

Introduction to 2'-Chloromethyl-2,3,4,5,6-pentafluoro-5'-(trifluoromethyl)biphenyl (CAS No. 1261607-47-9)

2'-Chloromethyl-2,3,4,5,6-pentafluoro-5'-(trifluoromethyl)biphenyl, identified by the CAS number 1261607-47-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This biphenyl derivative features a unique structural configuration characterized by fluorine substitution and a chloromethyl functional group, making it a valuable intermediate in the synthesis of various high-performance materials and bioactive molecules.

The compound's molecular structure consists of two benzene rings connected by a central carbon-carbon bond, with fluorine atoms strategically positioned at multiple positions to enhance its electronic properties. The presence of the chloromethyl group at the 2'-position introduces reactivity that is highly useful in cross-coupling reactions and other synthetic transformations. Additionally, the trifluoromethyl group at the 5'-position contributes to the compound's stability and lipophilicity, which are critical factors in drug design and material science applications.

Recent advancements in synthetic chemistry have highlighted the utility of this compound in the development of novel pharmaceuticals. Researchers have leveraged its reactivity to construct complex molecular architectures, including heterocyclic systems that exhibit promising biological activities. For instance, studies have demonstrated its role as a precursor in the synthesis of kinase inhibitors, which are essential in targeted cancer therapies. The fluorinated environment around the biphenyl core enhances binding affinity to biological targets, making it an attractive scaffold for medicinal chemists.

The influence of fluorine substitution on the electronic and steric properties of organic molecules has been extensively studied. In the case of 2'-Chloromethyl-2,3,4,5,6-pentafluoro-5'-(trifluoromethyl)biphenyl, the electron-withdrawing nature of fluorine atoms modulates the reactivity of the chloromethyl group, enabling selective functionalization under controlled conditions. This characteristic has been exploited in flow chemistry approaches, where precise control over reaction parameters allows for scalable synthesis without compromising yield or purity.

In material science, this compound has been explored for its potential in advanced polymer formulations. The combination of fluorine and chloromethyl groups imparts unique properties such as thermal stability and chemical resistance. These attributes make it suitable for applications in high-performance coatings and electronic materials. Furthermore, its biphenyl core serves as a rigid framework that can be further modified to tailor specific functionalities for optoelectronic devices.

The pharmaceutical industry has also shown interest in this compound due to its versatility as a building block. Researchers have reported its use in generating libraries of derivatives for high-throughput screening (HTS) campaigns. By systematically varying substituents while maintaining the core structure of 2'-Chloromethyl-2,3,4,5,6-pentafluoro-5'-(trifluoromethyl)biphenyl, scientists can identify novel compounds with enhanced pharmacokinetic profiles. Such efforts align with current trends toward rational drug design and de novo molecular construction.

From a synthetic chemistry perspective, one notable feature of this compound is its compatibility with transition-metal-catalyzed reactions. Palladium and copper catalysts have been particularly effective in facilitating cross-coupling reactions at both the chloromethyl and trifluoromethyl positions. These transformations are pivotal in constructing complex organic molecules with minimal side products. The ability to perform multiple functionalizations on a single scaffold underscores the synthetic value of 2'-Chloromethyl-2,3,4,5,6-pentafluoro-5'-(trifluoromethyl)biphenyl.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. Their prevalence in approved drugs underscores their importance as pharmacophores. The specific arrangement of fluorine atoms in 2'-Chloromethyl-2,3,4,5,6-pentafluoro-5'-(trifluoromethyl)biphenyl exemplifies how structural modifications can fine-tune biological activity. For example, recent studies have highlighted its potential as an intermediate in developing antiviral agents by enhancing interactions with viral proteases through fluoroalkyl interactions.

In conclusion,2'-Chloromethyl-2,3,4,5,6-pentafluoro-5'-(trifluoromethyl)biphenyl (CAS No. 1261607-47-9) represents a versatile and multifunctional compound with broad applications across pharmaceuticals and materials science. Its unique structural features—comprising fluorine substitution and a chloromethyl group—make it an indispensable tool for synthetic chemists seeking to develop innovative molecular architectures. As research continues to uncover new methodologies for functionalizing this scaffold,its significance is expected to grow further within academic and industrial settings.